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Compound of Interest

Compound Name: Glycyl-D-threonine

Cat. No.: B11750392 Get Quote

This method is designed for the quantification of Glycyl-D-threonine in bulk form or in simple

formulations. It utilizes a standard reversed-phase C18 column for separation.

Experimental Protocol
a. Instrumentation and Materials

HPLC system with UV detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Analytical balance

Volumetric flasks and pipettes

HPLC grade acetonitrile and water

Trifluoroacetic acid (TFA)

Glycyl-D-threonine reference standard

b. Preparation of Mobile Phase

Mobile Phase A: 0.1% TFA in water. To prepare, add 1.0 mL of TFA to 1000 mL of HPLC

grade water and mix thoroughly.
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Mobile Phase B: 0.1% TFA in acetonitrile. To prepare, add 1.0 mL of TFA to 1000 mL of

HPLC grade acetonitrile and mix thoroughly.

c. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Glycyl-D-threonine reference

standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with

Mobile Phase A.

Working Standards: Prepare a series of working standards by diluting the stock solution with

Mobile Phase A to achieve concentrations ranging from 10 µg/mL to 200 µg/mL.

d. Sample Preparation

Accurately weigh a sample containing Glycyl-D-threonine and dissolve it in a known

volume of Mobile Phase A to achieve a theoretical concentration within the range of the

working standards.

Filter the sample solution through a 0.45 µm syringe filter before injection.

e. HPLC Conditions

Column: C18, 4.6 x 250 mm, 5 µm

Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B (see Table 1)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 210 nm

Injection Volume: 20 µL

Data Presentation
Table 1: Gradient Elution Program
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Time (minutes) % Mobile Phase A % Mobile Phase B

0.0 95 5

20.0 70 30

22.0 5 95

25.0 5 95

26.0 95 5

| 30.0 | 95 | 5 |

Table 2: Example System Suitability and Quantitative Data

Parameter Acceptance Criteria Example Result

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 5500

Retention Time (min) - ~ 8.5

Linearity (r²) ≥ 0.999 0.9995

Limit of Detection (LOD) - 1 µg/mL

| Limit of Quantitation (LOQ)| - | 3 µg/mL |

Note: The retention time is an approximation and will vary depending on the specific column

and system.

Workflow for Quantitative Analysis
To cite this document: BenchChem. [Quantitative Analysis by Reversed-Phase HPLC].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11750392#hplc-analysis-of-glycyl-d-threonine]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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